1-Phenyl-2-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
1-Phenyl-2-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
Brand Name:
Vulcanchem
CAS No.:
351498-47-0
VCID:
VC0447098
InChI:
InChI=1S/C22H21NOS3/c1-13-10-16-17(11-14(13)2)23(12-18(24)15-8-6-5-7-9-15)22(3,4)20-19(16)21(25)27-26-20/h5-11H,12H2,1-4H3
SMILES:
CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)CC(=O)C4=CC=CC=C4
Molecular Formula:
C22H21NOS3
Molecular Weight:
411.6g/mol
1-Phenyl-2-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone
CAS No.: 351498-47-0
Main Products
VCID: VC0447098
Molecular Formula: C22H21NOS3
Molecular Weight: 411.6g/mol
![1-Phenyl-2-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone - 351498-47-0](/images/no_structure.jpg)
| CAS No. | 351498-47-0 |
|---|---|
| Product Name | 1-Phenyl-2-(4,4,7,8-tetramethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)ethanone |
| Molecular Formula | C22H21NOS3 |
| Molecular Weight | 411.6g/mol |
| IUPAC Name | 1-phenyl-2-(4,4,7,8-tetramethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)ethanone |
| Standard InChI | InChI=1S/C22H21NOS3/c1-13-10-16-17(11-14(13)2)23(12-18(24)15-8-6-5-7-9-15)22(3,4)20-19(16)21(25)27-26-20/h5-11H,12H2,1-4H3 |
| Standard InChIKey | LNBJJRVQEZWTFD-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)CC(=O)C4=CC=CC=C4 |
| Canonical SMILES | CC1=CC2=C(C=C1C)N(C(C3=C2C(=S)SS3)(C)C)CC(=O)C4=CC=CC=C4 |
| PubChem Compound | 1861465 |
| Last Modified | Nov 11 2021 |
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